Furan-2-yl(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

• IUPAC Name: furan-2-yl-[3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C20H21N3O3/c1-14-6-2-3-8-16(14)19-21-18(26-22-19)12-15-7-4-10-23(13-15)20(24)17-9-5-11-25-17/h2-3,5-6,8-9,11,15H,4,7,10,12-13H2,1H3
• InChI Key: LWSQTBXKRSMCBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CC3CCCN(C3)C(=O)C4=CC=CO4
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol
• CAS No.: 1705069-33-5

Description

Furan-2-yl(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H21N3O3 and its molecular weight is 351.406. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Catalysis

• The use of phosphomolybdic acid as a solid acid catalyst has been demonstrated to facilitate the smooth aza-Piancatelli rearrangement, leading to the synthesis of trans-4,5-disubstituted cyclopentenone derivatives from furan-2-yl(phenyl)methanol derivatives. This method offers good yields, high selectivity, and short reaction times for generating complex cyclopentenone structures (B. Reddy et al., 2012).
• A novel and efficient heterocyclization approach has been reported for the synthesis of polysubstituted furans, highlighting a catalyst-free, one-pot synthesis method. This development underscores the versatility and synthetic utility of furan derivatives in creating complex heterocyclic compounds (S. Damavandi et al., 2012).

Biological and Pharmacological Research

• The antimicrobial activities of azole derivatives synthesized from furan-2-carbohydrazide have been explored. This research indicates the potential of furan derivatives as precursors in developing compounds with significant biological activities (Serap Başoğlu et al., 2013).
• Studies on the therapeutic potential of compounds containing oxadiazole or furadiazole rings, derived from furan, have demonstrated a broad range of chemical and biological properties. These compounds exhibit antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities, underscoring their importance in drug development (Ankit Siwach & P. Verma, 2020).

Materials Science and Corrosion Inhibition

• Organic inhibitors based on furan derivatives have shown effectiveness in inhibiting the corrosion of mild steel in acidic media. The study demonstrates the potential of furan-2-yl derivatives as corrosion inhibitors, contributing to the development of more efficient and environmentally friendly corrosion protection strategies (P. Singaravelu et al., 2022).